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Compound of Interest

Compound Name: Quinoline-d7

Cat. No.: B167102 Get Quote

Quinoline-d7 is the deuterated analog of quinoline, a heterocyclic aromatic organic compound.

In modern analytical and metabolic research, isotopically labeled compounds like Quinoline-d7
are indispensable tools. The substitution of hydrogen atoms with their heavier deuterium

isotopes renders the molecule easily distinguishable by mass-sensitive analytical techniques,

primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

This property allows it to serve as a highly effective internal standard for the precise

quantification of its unlabeled counterpart in complex biological and environmental matrices.[1]

This guide provides a detailed examination of the physical and chemical characteristics of

Quinoline-d7, offering researchers and drug development professionals the foundational

knowledge required for its effective application, handling, and storage.

Molecular Identity and Structural Characterization
The fundamental identity of Quinoline-d7 is defined by its molecular structure, where seven

hydrogen atoms on the quinoline scaffold have been replaced by deuterium. This substitution is

the basis for its utility in isotope dilution mass spectrometry (IDMS).

IUPAC Name: 2,3,4,5,6,7,8-heptadeuterioquinoline[2]

Molecular Formula: C₉D₇N[1][3]

Molecular Weight: 136.20 g/mol [3][4]

CAS Number: 34071-94-8[2][5]
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Caption: Molecular structure of Quinoline-d7 (C₉D₇N).

Physical State and Sensory Characteristics
At ambient laboratory conditions, Quinoline-d7 is a liquid.[1] Its physical appearance and

sensory properties are critical indicators of its purity and stability.

Physical State: Liquid.

Appearance: Quinoline-d7 is a hygroscopic liquid, meaning it readily absorbs moisture from

the atmosphere.[6] This property necessitates careful handling and storage to prevent

contamination and degradation.

Color: When pure, the compound ranges from colorless to a light blue hue.[1][6] The

development of a yellow and subsequently brown color is a key indicator of degradation. This

discoloration is often accelerated by exposure to light and air, a characteristic shared with its

non-deuterated analog.[6]

Odor: It possesses a strong, characteristic odor.[6] While odor is a subjective property, a

significant deviation from the expected scent could suggest the presence of impurities.

Quantitative Physical and Chemical Data
The physicochemical properties of Quinoline-d7 are nearly identical to those of unlabeled

quinoline, as deuterium substitution has a minimal effect on intermolecular forces. These

parameters are crucial for experimental design, including reaction setup, solvent selection, and

purification processes.
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Property Value Source(s)

Density 1.151 g/mL at 25 °C [1][4]

Melting Point -17 to -13 °C [4]

Boiling Point
237 °C (at atmospheric

pressure)
[4]

Flash Point 101 °C (213.8 °F) - closed cup [4]

Isotopic Purity Typically ≥97 atom % D [4]

Chemical Purity Typically ≥98% (CP) [3][4]

Solubility Profile
The solubility of a compound is a critical parameter for its application, particularly in preparing

stock solutions and analytical standards. Quinoline-d7 exhibits a solubility profile consistent

with its polar heterocyclic structure combined with an aromatic system.

Water Solubility: It is only slightly soluble in cold water but dissolves readily in hot water.[6]

Organic Solvents: It demonstrates high solubility in most common organic solvents, including

alcohols, ethers, acetone, and benzene.[6]

This solubility profile provides researchers with flexibility in choosing a suitable solvent system

for LC-MS, GC-MS, or NMR analysis, ensuring complete dissolution and compatibility with the

analytical method.

Protocol for Handling, Storage, and Use
Due to its hygroscopic nature, light sensitivity, and potential hazards, a strict protocol for

handling and storage is paramount to maintain the integrity of Quinoline-d7 and ensure

laboratory safety.[2][3][7][8]

Initial Receipt and Storage
Upon receipt, the compound should be immediately transferred to a designated storage

location. The recommended long-term storage condition for the pure (neat) compound is -20°C
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to minimize degradation.[1] For routine use, storage at room temperature is acceptable,

provided the container is tightly sealed and protected from light and moisture.[3][8]

Aliquoting and Sample Preparation Workflow
To prevent contamination of the primary stock, it is best practice to prepare smaller aliquots for

daily or project-specific use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/quinoline-d7.html
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/quinoline-d7-dlm-1158-1
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/quinoline-d7-dlm-1158-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Long-Term Storage

Sample Preparation (Inert Atmosphere)

Use & Disposal

Store neat Quinoline-d7
at -20°C or RT [2, 7, 8]

(Tightly sealed, protected from light)

Equilibrate container
to room temperature

Work in a fume hood
under inert gas (N₂ or Ar)

Withdraw required volume
using a dry syringe

Immediately seal primary
and aliquot containers

Dissolve in appropriate
solvent for analysis

Dispose of waste according to
institutional safety guidelines [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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